Cas no 183718-75-4 (N-(3-Hydroxyphenyl)-Arachidonoyl Amide)

• Product Name: N-(3-Hydroxyphenyl)-Arachidonoyl Amide
• CAS No: 183718-75-4
• Molecular Formula: C₂₆H₃₆NO₂-
• Molecular Weight: 394.56954
• CID: 850625
• PubChem ID: 9930597

N-(3-Hydroxyphenyl)-Arachidonoyl Amide Properties

Names and Identifiers

• 5,8,11,14-Eicosatetraenamide, N-(3-hydroxyphenyl)-, (5Z,8Z,11Z,14Z)-
• N-(3-hydroxyphenyl)-Arachidonoyl amide
• N-(3-hydroxyphenyl)-Arachidonoyl amide Exclusive
• CHEMBL141647
• 3-HPAA
• SCHEMBL3630982
• HY-W337358
• CS-0448707
• (5Z,8Z,11Z,14Z)-Icosa-5,8,11,14-tetraenoic acid (3-hydroxy-phenyl)-amide
• CHEBI:187830
• HMS3650I13
• J-011773
• (5Z,8Z,11Z,14Z)-N-(3-hydroxyphenyl)icosa-5,8,11,14-tetraenamide
• N-(3-Hydroxyphenyl)-5Z,8Z,11Z,14Z-eicosatetraenamide
• SR-01000946794-1
• BDBM50054475
• DA-55817
• SR-01000946794
• 183718-75-4

• InChIKey： ZWSMMQKRRVRXBA-DOFZRALJSA-N
• Inchi： InChI=1S/C26H37NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-22-26(29)27-24-20-19-21-25(28)23-24/h6-7,9-10,12-13,15-16,19-21,23,28H,2-5,8,11,14,17-18,22H2,1H3,(H,27,29)/b7-6-,10-9-,13-12-,16-15-
• SMILES： CCCCC/C=C\C/C=C\C/C=C\C/C=C\CCCC(NC1=CC(O)=CC=C1)=O

Computed Properties

• Exact Mass: 395.282429423g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 16
• Monoisotopic Mass: 395.282429423g/mol
• Heavy Atom Count: 29
• Complexity: 519
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.2
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides